2-(4-carbamoylpiperidin-1-yl)-N-(2,3-dichlorophenyl)-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxamide 2-(4-carbamoylpiperidin-1-yl)-N-(2,3-dichlorophenyl)-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC15025282
InChI: InChI=1S/C20H20Cl2N6O4/c21-11-2-1-3-12(15(11)22)24-18(31)10-8-13(29)25-17-14(10)19(32)27-20(26-17)28-6-4-9(5-7-28)16(23)30/h1-3,9-10H,4-8H2,(H2,23,30)(H,24,31)(H2,25,26,27,29,32)
SMILES:
Molecular Formula: C20H20Cl2N6O4
Molecular Weight: 479.3 g/mol

2-(4-carbamoylpiperidin-1-yl)-N-(2,3-dichlorophenyl)-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxamide

CAS No.:

Cat. No.: VC15025282

Molecular Formula: C20H20Cl2N6O4

Molecular Weight: 479.3 g/mol

* For research use only. Not for human or veterinary use.

2-(4-carbamoylpiperidin-1-yl)-N-(2,3-dichlorophenyl)-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxamide -

Specification

Molecular Formula C20H20Cl2N6O4
Molecular Weight 479.3 g/mol
IUPAC Name 2-(4-carbamoylpiperidin-1-yl)-N-(2,3-dichlorophenyl)-4,7-dioxo-3,5,6,8-tetrahydropyrido[2,3-d]pyrimidine-5-carboxamide
Standard InChI InChI=1S/C20H20Cl2N6O4/c21-11-2-1-3-12(15(11)22)24-18(31)10-8-13(29)25-17-14(10)19(32)27-20(26-17)28-6-4-9(5-7-28)16(23)30/h1-3,9-10H,4-8H2,(H2,23,30)(H,24,31)(H2,25,26,27,29,32)
Standard InChI Key SWSLGGBGVTUSDX-UHFFFAOYSA-N
Canonical SMILES C1CN(CCC1C(=O)N)C2=NC3=C(C(CC(=O)N3)C(=O)NC4=C(C(=CC=C4)Cl)Cl)C(=O)N2

Introduction

The compound 2-(4-carbamoylpiperidin-1-yl)-N-(2,3-dichlorophenyl)-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxamide is a complex organic molecule belonging to the class of pyrimidine derivatives. It features a unique arrangement of functional groups, including amides and carbamoyl, which suggest potential interactions with biological systems. This compound is synthesized for its potential applications in medicinal chemistry, particularly in developing new pharmaceuticals targeting various biological pathways.

Synthesis

The synthesis of this compound typically involves multi-step reactions. These may include:

  • Starting Materials: Various organic precursors, potentially involving pyrimidine derivatives and piperidine-based compounds.

  • Reaction Conditions: Requires optimization of temperature, solvent choice (e.g., dimethylformamide or ethanol), and reaction time to achieve high yields and purity.

Biological Targets

  • Potential Targets: Enzymes or receptors involved in various biological pathways.

  • Mechanism of Action: Likely involves interaction with specific biological targets, which can be explored through molecular docking studies.

Therapeutic Potential

  • Pharmaceutical Applications: Potential for use in developing drugs targeting neurological or other disorders due to its structural features and potential biological activity.

Data Table: Comparison of Similar Compounds

CompoundMolecular FormulaMolecular WeightPotential Applications
2-(4-carbamoylpiperidin-1-yl)-N-(2,3-dichlorophenyl)-4,7-dioxo-3,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidine-5-carboxamideNot specifiedApproximately 419.29 g/mol (similar compound)Medicinal chemistry, pharmaceutical development
4-{2-[4-({[(2,3-dichlorophenyl)carbamoyl]methyl}carbamoyl)piperidin-1-yl]propanamido}-N-(2,5-difluorophenyl)-3-methylbenzamideC31H31Cl2F2N5O4Not specifiedDiscontinued, potential for biological activity

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